(4-Bromothiophen-2-yl)(phenyl)methanol

• Molecular Formula: C11H9BrOS
• Molecular Weight: 269.16 g/mol
• IUPAC Name: (4-bromothiophen-2-yl)-phenylmethanol
• InChI: InChI=1S/C11H9BrOS/c12-9-6-10(14-7-9)11(13)8-4-2-1-3-5-8/h1-7,11,13H
• InChI Key: FRULBZBFZIQMHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC(=CS2)Br)O

Description

(4-Bromothiophen-2-yl)(phenyl)methanol is a useful research compound. Its molecular formula is C11H9BrOS and its molecular weight is 269.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,4 dibromothiophene (3 g, 12.4 mmol) was dissolved in Et2O (50 mL) and cooled to −78° C. BuLi (1.6 M in hexanes)(8.1 mL, 13 mmol, 1.05 eg) was added dropwise over 20 min. then the yellow solution was stirred at −78° C. for 1 hour. Benzaldehyde (1.45 g, 13.64 mmol, 1.1 eg) dissolved in Et2O (15 mL) was added dropwise at a rate to maintain internal temperature <−70° C., then reaction mixture was allowed to warm slowly to 0° C. Quenched with Sat NH4Cl (50 mL) and phases partitioned. Organic fraction was washed with brine, dried, concentrated. Residue was chromatographed with 10% EtOAc/hexane to yield the title compound as a pale yellow solid.